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Compound of Interest

Compound Name: Omnipol 910

CAS No.: 886463-10-1

Cat. No.: B14084997

Get Quote

Disclaimer: The specific Safety Data Sheet (SDS) for Omnipol 910, which contains detailed

disposal procedures, could not be accessed during this search. The following guidance is

based on general best practices for the disposal of laboratory chemicals and should be

supplemented by consulting the official manufacturer's SDS before handling and disposing of

this product.

Omnipol 910 is a polymeric Type I photoinitiator used in UV radiation curing systems.[1][2]

Proper disposal is crucial to ensure laboratory safety and environmental protection. This guide

provides essential information for researchers, scientists, and drug development professionals

on the appropriate disposal procedures for Omnipol 910.

Quantitative Disposal Data
No specific quantitative data for the disposal of Omnipol 910 was found in the publicly

available information. For precise parameters such as concentration limits for disposal, consult

the manufacturer's Safety Data Sheet (SDS).
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Parameter Value Unit

pH Range for Neutralization Data not available

Concentration Limit for

Aqueous Waste
Data not available ppm

Incineration Temperature Data not available °C

Experimental Protocols: General Chemical Waste
Disposal
The following is a general protocol for the disposal of chemical waste like Omnipol 910. This

should be adapted to your institution's specific policies and the information provided in the

product's SDS.

1. Personal Protective Equipment (PPE):

Wear appropriate PPE, including chemical-resistant gloves (e.g., nitrile), safety goggles, and

a lab coat.

If there is a risk of inhalation, use a respirator with an appropriate cartridge.

2. Waste Segregation and Collection:

Collect waste Omnipol 910 and contaminated materials in a designated, properly labeled,

and sealed container.

Do not mix with incompatible waste streams.

Label the container clearly with "Hazardous Waste" and the chemical name "Omnipol 910".

3. Spill Management:

In case of a spill, absorb the material with an inert absorbent (e.g., vermiculite, sand).

Collect the absorbed material into a designated hazardous waste container.
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Clean the spill area with a suitable solvent, and collect the cleaning materials as hazardous

waste.

4. Disposal Route:

Dispose of waste Omnipol 910 through a licensed hazardous waste disposal company.

The primary disposal method for this type of chemical is typically incineration at a permitted

facility.

Do not dispose of Omnipol 910 down the drain or in regular trash.

Disposal Workflow
The following diagram illustrates a general decision-making workflow for the disposal of

Omnipol 910.
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Omnipol 910 Waste Generated

Consult Omnipol 910 SDS

Wear Appropriate PPE

Use Designated Hazardous Waste Container

Label Container Correctly

Segregate from Incompatible Waste

Arrange for Pickup by Licensed Vendor

Disposal Complete

Click to download full resolution via product page

Caption: Omnipol 910 Disposal Workflow.

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b14084997/docs?utm_src=pdf-body-img#proper-disposal-of-omnipol-910-a-guide-for-laboratory-professionals
https://www.benchchem.com/product/b14084997/docs?utm_src=pdf-body#proper-disposal-of-omnipol-910-a-guide-for-laboratory-professionals
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14084997?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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